Cas no 100306-34-1 ((S)-(-)-3-Chloro-1-phenyl-1-propanol)

• Product Name: (S)-(-)-3-Chloro-1-phenyl-1-propanol
• CAS No: 100306-34-1
• MF: C₉H₁₁ClO
• MW: 170.6360
• MDL: MFCD00013309
• CID: 62136
• PubChem ID: 125307856
• Update Time: 2025-06-11

(S)-(-)-3-Chloro-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• (S)-3-Chloro-1-phenylpropan-1-ol
• (S)-(-)-1-Phenyl-3-chloro-1-propanol
• (S)-(-)-3-Chloro-1-phenyl-1-propanol
• (S)-3-Chloro-1-phenyl-1-propanol
• 3-chloro-1-phenyl-1-propanol
• DES-6-[4-(2-HYDROXYETHYL)-1-PIPERAZINYL]-6-CHLORO DASATINIB
• (1S)-3-chloro-1-phenylpropan-1-ol
• (S)-(-)-α-(2-Chloroethyl)benzyl Alcohol
• )-(-)-3-Chloro-1-phenyl-1-propanol
• JZFUHAGLMZWKTF-VIFPVBQESA-N
• (1S)-3-chloro-1-phenyl-propan-1-ol
• (S)-(-)-alpha-(2-Chloroethyl)benzyl alcohol
• (s)-3-chloro-1-phenylpropanol
• [S]-3-chloro-1-phenylpropanol
• [S]-(-)-3-chloro-1-phenyl-1-propanol
• PubChem6275
• (S)-3-Chloro-1-phenyl-propan-1-ol
• Benzenemethanol, alpha-(2-chloroethyl)-, (alphaS)-
• KS-
• (S)-3-chloro-1-phenylpropan-1ol
• Z1255427232
• (S)-(-)-3-CHLORO-1-PHENYL-PROPAN-1-OL
• DB-031346
• AS-17829
• BP-13234
• 100306-34-1
• SCHEMBL1200943
• J-502450
• (S)-(-)-a-(2-Chloroethyl)benzyl Alcohol
• (S)-(-)-3-Chloro-1-phenyl-1-propanol, 98%
• (S)-(-)-3-chloro-1-phenyl 1-propanol
• [S]-(-)-1-chloro-3-phenyl-3-propanol
• (S)-alpha-(2-Chloroethyl)benzenemethanol
• (S)-(-)3-chloro-1-phenyl-1-propanol
• MFCD00013309
• DTXSID30380701
• CS-W017667
• C2424
• EN300-154530
• (S)-(+)-3-Chloro-1-phenyl-1-propanol
• AKOS015850603
• [S]-(-)-1 chloro -3-phenyl-3-propanol
• 3-Chloro-1-phenyl-1-propanol #
• (S)-3-chloro-1-phenyl-propanol

• MDL： MFCD00013309
• Inchi： 1S/C9H11ClO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m0/s1
• InChI Key： JZFUHAGLMZWKTF-VIFPVBQESA-N
• SMILES： ClC([H])([H])C([H])([H])[C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: solid
• Density: 1.149
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 296 ºC
• Flash Point: 132 ºC
• Refractive Index: 1.543
• PSA: 20.23000
• LogP: 2.34890
• Solubility: Not determined
• Optical Activity: [α]19/D −25°, c = 1 in chloroform

(S)-(-)-3-Chloro-1-phenyl-1-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3100306-34
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S39-S37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-37/39-39-37
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (S)-(-)-3-Chloro-1-phenyl-1-propanol

Comprehensive Overview of (S)-(-)-3-Chloro-1-phenyl-1-propanol (CAS No. 100306-34-1)

(S)-(-)-3-Chloro-1-phenyl-1-propanol (CAS No. 100306-34-1) is a chiral organic compound widely recognized for its applications in pharmaceutical synthesis and fine chemical production. This optically active alcohol features a chloro substituent at the third carbon and a phenyl group attached to the first carbon, making it a valuable intermediate in asymmetric synthesis. Researchers and industries prioritize this compound due to its high enantiomeric purity, often exceeding 99%, which is critical for developing chiral drugs and catalysts.

The growing demand for enantiomerically pure compounds in drug development has spotlighted (S)-(-)-3-Chloro-1-phenyl-1-propanol. Its role in synthesizing beta-blockers, antidepressants, and other bioactive molecules aligns with trends in personalized medicine. A frequent query in scientific forums is: "How does the stereochemistry of (S)-(-)-3-Chloro-1-phenyl-1-propanol influence drug efficacy?" Studies confirm that the (S)-configuration enhances binding affinity to target receptors, reducing side effects—a key consideration for green chemistry and sustainable manufacturing.

From a technical perspective, the compound’s physicochemical properties—such as a melting point of 45–48°C and solubility in organic solvents like ethanol and dichloromethane—facilitate its use in multistep reactions. Analytical techniques like HPLC and chiral GC are employed to verify its purity, addressing another common user question: "What methods ensure the quality of CAS 100306-34-1 during procurement?" Reputable suppliers provide COA (Certificate of Analysis) with detailed chromatographic data, ensuring compliance with GMP standards.

Innovations in catalytic asymmetric reduction have further optimized the production of (S)-(-)-3-Chloro-1-phenyl-1-propanol. For instance, enzymatic catalysis using ketoreductases offers higher yields and lower environmental impact compared to traditional chemical methods. This aligns with the circular economy movement, where users increasingly search for "sustainable synthesis routes for chiral intermediates." Such advancements underscore the compound’s relevance in modern process chemistry.

Beyond pharmaceuticals, (S)-(-)-3-Chloro-1-phenyl-1-propanol serves as a precursor for liquid crystals and flavoring agents, expanding its industrial utility. Its stability under inert atmospheres and compatibility with Grignard reagents make it versatile for organic transformations. However, storage recommendations—such as protection from moisture and light—are frequently overlooked in user queries, highlighting the need for clearer technical guidelines.

In summary, (S)-(-)-3-Chloro-1-phenyl-1-propanol (CAS No. 100306-34-1) exemplifies the intersection of chiral technology and industrial demand. Its synthesis, applications, and quality control reflect broader shifts toward precision chemistry and eco-friendly practices, making it a staple in research and commercial portfolios alike.